3-(5-(ethylthio)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)-1H-indole
Description
3-(5-(ethylthio)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)-1H-indole is a chemical compound that has shown promising results in scientific research. It belongs to the class of triazolyl-indoles and has been studied for its potential applications in various fields.
Scientific Research Applications
Medicinal Chemistry: Antiviral Agents
The 1,2,4-triazole core is a common feature in many antiviral drugs, such as Ribavirin . Given the structural similarity, ChemDiv3_010046 could be explored for its antiviral properties. Its potential efficacy against respiratory viruses, hepatitis C, and possibly emerging viral diseases could be a significant area of research.
Oncology: Chemodynamic Therapy
Compounds with a 1,2,4-triazole scaffold have been investigated for their use in chemodynamic therapy against cancer cells . ChemDiv3_010046 could be synthesized and tested for its ability to generate cytotoxic reactive oxygen species in the presence of cancer cells, offering a novel approach to targeted cancer therapy.
Antifungal Medications
The 1,2,4-triazole structure is also present in antifungal medications like Voriconazole . Research into the antifungal activity of ChemDiv3_010046 could lead to the development of new treatments for serious fungal infections.
Coordination Chemistry: Ligand Synthesis
Due to the multiple coordination modes of 1,2,4-triazoles, ChemDiv3_010046 could serve as a ligand in coordination chemistry, potentially leading to the creation of coordination polymers and other novel materials .
Organic Light-Emitting Diodes (OLEDs)
The 1,2,4-triazole derivatives have applications in the development of blue-emitting OLEDs . ChemDiv3_010046 could be utilized in the synthesis of compounds that contribute to the advancement of OLED technology.
Pharmaceutical Development: Lead-Oriented Synthesis
As a building block in lead-oriented synthesis, ChemDiv3_010046 could be used to develop new drug candidates, given the wide applications of the 1,2,4-triazole motif in medicinal chemistry .
Materials Science: Spin Crossover Nanoparticles
The compound’s potential for creating spin crossover nanoparticles, which have applications in memory devices and sensors, is another exciting avenue for research .
properties
IUPAC Name |
3-[5-ethylsulfanyl-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]-1H-indole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4OS/c1-3-21-15-18-17-14(19(15)8-9-20-2)12-10-16-13-7-5-4-6-11(12)13/h4-7,10,16H,3,8-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIPGGTMLACLHRQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(N1CCOC)C2=CNC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-(ethylthio)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)-1H-indole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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